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Compound of Interest

Compound Name: HKI12134085

Cat. No.: B15565776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HKI12134085 is an orally available antibacterial agent belonging to the nitrobenzothiazinone

(BTZ) class of compounds. It has demonstrated inhibitory activity against Mycobacterium

tuberculosis and is a compound of interest in tuberculosis drug development research.[1]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible results in downstream in vitro and in vivo experiments. This document provides a

detailed protocol for the preparation of a stock solution of HKI12134085, along with important

safety and handling information.

Materials and Reagents
Compound Information

Parameter Value

Compound Name HKI12134085

CAS Number 2102393-11-1

Molecular Weight 445.41 g/mol

Appearance Refer to Certificate of Analysis
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Required Materials
HKI12134085 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Handle HKI12134085 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to avoid skin and

eye contact.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information before

handling the compound.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of HKI12134085 in DMSO. It

is recommended to first perform a small-scale solubility test to confirm the compound's

solubility in DMSO at the desired concentration.

Calculation
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To prepare a 10 mM stock solution, the required mass of HKI12134085 is calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 445.41 g/mol = 4.4541 mg

Procedure
Weighing: Carefully weigh out the calculated amount of HKI12134085 powder using a

calibrated analytical balance.

Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube or vial. Add the

appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

Solubilization: Close the tube/vial securely and vortex thoroughly until the compound is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be applied to aid

dissolution, but avoid excessive heat. Visually inspect the solution to ensure there are no

undissolved particles.

Sterilization (Optional): If required for sterile cell culture applications, the stock solution can

be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C

for long-term storage. Refer to the Certificate of Analysis for specific storage

recommendations.[1]

Visualization of the Protocol Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for HKI12134085 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565776#preparing-hki12134085-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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